Cas no 59995-80-1 (24,25,26-Trinoroleanan-3-one,21-hydroxy-5,9,13-trimethyl-, (4b,5b,8a,9b,10a,13a,14b,21a)-)

• Product Name: 24,25,26-Trinoroleanan-3-one,21-hydroxy-5,9,13-trimethyl-, (4b,5b,8a,9b,10a,13a,14b,21a)-
• CAS No: 59995-80-1
• MF: C₃₀H₅₀O₂
• MW: 442.716809749603
• CID: 368224
• PubChem ID: 3085172
• Update Time: 2025-04-19

24,25,26-Trinoroleanan-3-one,21-hydroxy-5,9,13-trimethyl-, (4b,5b,8a,9b,10a,13a,14b,21a)- Chemical and Physical Properties

Names and Identifiers

• 24,25,26-Trinoroleanan-3-one,21-hydroxy-5,9,13-trimethyl-, (4b,5b,8a,9b,10a,13a,14b,21a)-
• 21alpha-Hydroxyfriedelan-3-one
• (4R,4aS,6aS,6aS,6bR,8aS,10R,12aR,14aS,14bS)-10-hydroxy-4,4a,6a,6b,8a,11,11,14a-octamethyl-2,4,5,6,6a,7,8,9,10,12,12a,13,14,14b-tetradecahydro-1H-picen-3-one
• 21-hydroxyfriedelan-3-one
• SCHEMBL3709004
• 59995-80-1
• 10-Hydroxy-4,4a,6b,8a,11,11,12b,14a-octamethylicosahydropicen-3(2H)-one
• D:A-Friedooleanan-3-one, 21-hydroxy-, (21alpha)-
• DTXSID70975413

• Inchi： 1S/C30H50O2/c1-19-20(31)9-10-21-27(19,5)12-11-22-28(21,6)14-16-30(8)23-17-25(2,3)24(32)18-26(23,4)13-15-29(22,30)7/h19,21-24,32H,9-18H2,1-8H3/t19-,21+,22-,23+,24+,26-,27+,28-,29+,30-/m0/s1
• InChI Key： VLNRAGRUEHHINT-ZXNIMFAASA-N
• SMILES： O[C@H]1C(C)(C)C[C@@H]2[C@](C)(C1)CC[C@]1(C)[C@H]3CC[C@]4(C)[C@@H](C)C(CC[C@H]4[C@]3(C)CC[C@]12C)=O

Computed Properties

• Exact Mass: 442.3813
• Monoisotopic Mass: 442.381
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.006
• Boiling Point: 510°C at 760 mmHg
• Flash Point: 215.8°C
• Refractive Index: 1.514
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids